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Compound of Interest

Compound Name: Diethylene Glycol

Cat. No.: B2406350 Get Quote

This guide is intended for researchers, scientists, and drug development professionals to

ensure the safe handling and compliant disposal of Diethylene Glycol (DEG) waste in a

laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Diethylene Glycol (DEG) in a laboratory

setting?

A1: DEG poses several health risks. It is harmful if swallowed and may cause damage to

organs, particularly the kidneys, through prolonged or repeated exposure.[1] Ingestion can lead

to central nervous system depression, nausea, vomiting, and potentially fatal kidney and liver

damage.[2] While less toxic than ethylene glycol, it can still cause significant harm in high

concentrations. Skin contact may cause mild irritation, and repeated exposure can lead to

dermatitis.[2] Eye contact may cause temporary redness and irritation.[2]

Q2: What immediate actions should I take in case of accidental exposure to DEG?

A2:

Eye Contact: Immediately flush the eyes with plenty of water for several minutes. If wearing

contact lenses, remove them if it is easy to do so.[1]
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Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of

water or shower.[1]

Ingestion: If swallowed, rinse your mouth and call a poison center or doctor if you feel unwell.

[1] Do not induce vomiting.

Inhalation: Move to an area with fresh air and rest.[1]

Q3: Is Diethylene Glycol waste considered hazardous waste?

A3: Unused, pure DEG is not always classified as hazardous waste. However, it should never

be disposed of down the sanitary sewer.[3] If the DEG waste is mixed with other chemicals or

contains contaminants, it may be classified as hazardous waste.[3][4] It is crucial to perform a

waste characterization, potentially through a Toxicity Characteristic Leaching Procedure

(TCLP), to determine if it meets the criteria for hazardous waste under regulations like the

Resource Conservation and Recovery Act (RCRA).[4]

Q4: Can I neutralize DEG waste in the lab before disposal?

A4: While general laboratory procedures exist for neutralizing acidic or basic waste, there is no

standard, recommended protocol for the in-lab neutralization of Diethylene Glycol waste. The

primary and recommended method of disposal is through a licensed hazardous waste disposal

company.[3][5] Attempting to neutralize DEG with strong oxidizing agents can be dangerous as

it may react violently.[1]
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Issue Possible Cause Solution

Mild skin irritation after

handling DEG.

Inadequate personal protective

equipment (PPE) or minor spill.

Wash the affected area

thoroughly with soap and

water. Always wear appropriate

chemical-resistant gloves and

a lab coat.

Uncertainty about whether a

DEG mixture is hazardous

waste.

The DEG has been used in an

experiment and is

contaminated.

Assume the waste is

hazardous. Do not mix it with

other waste streams. Label it

clearly as "Hazardous Waste:

Diethylene Glycol Mixture" and

consult your institution's

Environmental Health and

Safety (EHS) department for

guidance on characterization

and disposal.[3][4]

A small spill of DEG on the lab

bench.

Accidental mishandling during

transfer or use.

For minor spills, absorb the

liquid with inert material like

sand, earth, or vermiculite.

Place the absorbed material in

a suitable, labeled container

for waste disposal.[2]

A large spill of DEG in the

laboratory.

Container failure or significant

mishandling.

Evacuate the area and notify

your lab supervisor and EHS

immediately. For large spills,

do not attempt to clean it up

without proper training and

equipment, which may include

a full suit and a vapor

respirator.[6]

Quantitative Data
Occupational Exposure Limits
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It is important to note that a specific Permissible Exposure Limit (PEL) for Diethylene Glycol
has not been established by the Occupational Safety and Health Administration (OSHA) in the

United States.[6] Similarly, the American Conference of Governmental Industrial Hygienists

(ACGIH) has not established a Threshold Limit Value (TLV).[1]

Organization/Country Limit Type Value

Germany (DFG) MAK 10 ppm (44 mg/m³)[1]

Glove Compatibility

The selection of appropriate gloves is critical. Breakthrough time is a key factor, indicating how

long a glove can be in contact with a chemical before the chemical permeates the glove. The

following table provides a general guide; however, it is essential to consult the glove

manufacturer's specific chemical resistance data.

Glove Material
General Rating for

Diethylene Glycol
General Breakthrough Time

Butyl Rubber Excellent > 480 minutes[1]

Viton Excellent > 480 minutes[1]

Nitrile Rubber Good to Excellent

Breakthrough times can vary

significantly. Some sources

indicate good resistance (> 4

hours), while others suggest

shorter times for incidental

splash protection.[7][8][9]

Neoprene Fair to Good > 1 hour[7]

Natural Rubber Not Recommended < 1 hour[7]

PVC Not Recommended < 1 hour[7]

Experimental Protocols
Protocol 1: Small-Scale Spill Cleanup of Diethylene Glycol (Less than 100 mL)
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Objective: To safely clean and decontaminate a small spill of DEG on a laboratory surface.

Materials:

Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant

gloves (Butyl rubber or Viton recommended).

Inert absorbent material (e.g., vermiculite, sand, or chemical absorbent pads).

Scoop and dustpan (plastic or other non-sparking material).

Sealable, labeled waste container ("Diethylene Glycol Spill Debris").

Soap and water.

Procedure:

Ensure Safety: Immediately alert others in the vicinity of the spill. Ensure the area is well-

ventilated.

Don PPE: Put on safety goggles, a lab coat, and appropriate chemical-resistant gloves.

Contain the Spill: If the liquid is spreading, create a dike around the spill using absorbent

material.

Absorb the Spill: Apply the inert absorbent material over the entire spill, working from the

outside in. Allow the material to fully absorb the DEG.

Collect the Waste: Using the scoop and dustpan, carefully collect the absorbent material.

Package the Waste: Place the collected material into the designated, sealable waste

container.

Decontaminate the Area: Clean the spill surface with soap and water.

Dispose of Waste: Label the waste container appropriately and arrange for disposal through

your institution's EHS department.
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Protocol 2: Preparation of Diethylene Glycol Waste for Disposal

Objective: To safely accumulate and prepare DEG waste for collection by a licensed disposal

service.

Materials:

PPE: Safety goggles, lab coat, chemical-resistant gloves.

Compatible, leak-proof waste container with a secure lid (e.g., the original container or a

designated hazardous waste carboy).

Hazardous waste labels.

Secondary containment bin.

Procedure:

Don PPE: Wear appropriate safety goggles, a lab coat, and chemical-resistant gloves.

Select a Container: Choose a waste container that is compatible with DEG and is in good

condition with no leaks. The container should have a secure, tight-fitting lid.

Label the Container: Before adding any waste, affix a hazardous waste label to the container.

Fill in all required information, including:

The words "Hazardous Waste"

The full chemical name: "Diethylene Glycol"

Any other constituents and their approximate percentages if it is a mixture.

The accumulation start date.

Accumulate Waste: Carefully transfer the DEG waste into the labeled container. Do not mix

DEG waste with other incompatible waste streams.
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Secure the Container: Keep the waste container securely closed at all times, except when

adding waste.

Store Safely: Place the waste container in a designated satellite accumulation area. The

container should be stored in a secondary containment bin to catch any potential leaks. The

storage area should be cool, dry, and well-ventilated, away from ignition sources.

Arrange for Pickup: Once the container is full or has reached the maximum accumulation

time allowed by your institution, contact your EHS department to arrange for pickup and

disposal by a licensed hazardous waste contractor.

Workflow for Safe Handling and Disposal of DEG
Waste
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Safe Handling

Waste Generation & Collection Spill Response

Disposal
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Select Compatible, Labeled Waste Container
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Large Spill (>100mL)
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Caption: Workflow for the safe handling and disposal of Diethylene Glycol waste in a

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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